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Compound of Interest

Compound Name: Phenoxyacetaldehyde

Cat. No.: B1585835

An In-depth Technical Guide to Phenoxyacetaldehyde: Safety and Handling in the Laboratory
Introduction

Phenoxyacetaldehyde (CAS No. 2120-70-9) is an aldehyde used in the fragrance and
chemical synthesis industries.[1] As with all aldehydes, it is a reactive chemical that requires
careful handling to mitigate potential health and safety risks in a laboratory setting.[2] This
guide provides comprehensive safety protocols and technical information for researchers,
scientists, and drug development professionals to ensure the safe use, storage, and disposal of
phenoxyacetaldehyde.

Hazard Identification and Classification

Phenoxyacetaldehyde is classified as an irritant.[3] The Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals provides the following classifications based on
notifications to the European Chemicals Agency (ECHA).

GHS Hazard Statements:
o H315: Causes skin irritation.[3][4]
o H319: Causes serious eye irritation.[3]

GHS Pictogram:
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e (Warning)

Precautionary Statements (Summary): A comprehensive set of precautionary statements
includes P264, P280, P302+P352, P305+P351+P338, P321, P332+P313, P337+P313, and
P362.[4] These statements advise on washing hands and skin thoroughly after handling,
wearing protective gloves and eye protection, and specific response procedures for skin and
eye contact.[4]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is critical for safe handling
and storage.

Property Value Source(s)
Molecular Formula CsHsO2 [315]
Molecular Weight 136.15 g/mol [31[5]

Colorless to pale yellow clear
Appearance ] o [61[7]
viscous liquid

Boiling Point 160-162 °C [4]

_ 85.00 °C (185.00 °F) to 90.00
Flash Point [61[7]
°C (194.00 °F) TCC

Specific Gravity 1.120to 1.141 @ 20/25 °C [6][7]
Vapor Pressure 0.113 mmHg at 25°C [4]
CAS Number 2120-70-9 [3]
EC Number 218-329-5 [31[4]

Toxicological Profile

The toxicological data for phenoxyacetaldehyde has been evaluated by the Research
Institute for Fragrance Materials (RIFM). Some endpoints were assessed using data from a
read-across analog, phenylacetaldehyde (CAS # 122-78-1), due to structural similarity and
reactivity.[5]
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Toxicological
Endpoint

Result/Value

Notes

Source(s)

Not genotoxic or

Based on Ames test

Genotoxicity ) and in vitro [5]
mutagenic _
micronucleus test.
Repeated Dose NOAEL = 33.33 Derived from read- 5]
Toxicity mg/kg/day across analog.
] o NOAEL = 100 Derived from read-
Reproductive Toxicity [5]
mg/kg/day across analog.

Skin Sensitization

NESIL = 590 ug/cm?

No skin irritation or
sensitization observed
at 6.2% in human

tests.

[5117]

Phototoxicity

Not expected to be
phototoxic/photoallerg

enic

Based on UV/Vis

spectra.

[5]

Local Respiratory

Toxicity

Exposure is below the
Threshold of
Toxicological Concern
(TTC)

TTC for a Cramer
Class Ill material is
0.47 mg/day.

[5]

Acute Oral Toxicity

LD50 > 5000 mg/kg
(rat)

[7]

Exposure Controls and Personal Protective
Equipment (PPE)

Controlling exposure is paramount. A combination of engineering controls, administrative

practices, and appropriate PPE should be implemented.

Engineering Controls:
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» Ventilation: All work with phenoxyacetaldehyde should be conducted in a properly
operating chemical fume hood to minimize inhalation of vapors.[2][8] Local exhaust
ventilation is crucial for capturing vapors at the source.[8]

o Safety Equipment: An emergency eyewash station and safety shower must be readily
accessible in the immediate work area.[9][10]

Administrative Controls:
o Develop a Standard Operating Procedure (SOP) for handling phenoxyacetaldehyde.
e Restrict access to authorized and trained personnel only.

e Handle in accordance with good industrial hygiene and safety practices, washing hands
before breaks and after handling the product.[10][11]

Personal Protective Equipment (PPE): The selection of PPE depends on the specific laboratory
procedure and the potential for exposure.

Required PPE

Minimum PPE:

« Full-length Lab Coat
« Closed-toe Shoes.

Face Shield
(in addition to goggles)

Splash-proof
Safety Goggles

Click to download full resolution via product page

Caption: PPE selection workflow based on task-specific risk assessment.

Safe Handling and Storage

Handling:
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Review the Safety Data Sheet (SDS) before use.

Avoid contact with skin, eyes, and clothing.[10]

Avoid inhalation of vapor or mist.[10]

Use only in a well-ventilated area, preferably a chemical fume hood.[12]

Like other aldehydes, phenoxyacetaldehyde may be capable of forming explosive
peroxides upon prolonged exposure to air.[12][13] It is prudent to date containers upon
receipt and opening.[14]

Use spark-proof tools and explosion-proof equipment if large quantities are being handled.
[15]
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1. Review SDS &
Standard Operating Procedure (SOP)
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2. Assemble all
necessary materials

Y

3. Don appropriate PPE
(See PPE Guide)
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Execution
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4. Conduct work in a
Chemical Fume Hood
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5. Keep containers
tightly closed when not in use
o
p

Post-Pr‘ ?cedure

6. Segregate waste into
appropriate containers

7. Decontaminate work area
and remove PPE

8. Store chemical in a

designated, cool, dry place

( 9. Wash hands thoroughly )
- J

Click to download full resolution via product page
Caption: General workflow for safely handling chemicals in the laboratory.
Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[9][16]
* Keep away from heat, sparks, open flames, and other ignition sources.[12][16]

« Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[13]
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First Aid Measures

Immediate action is required in case of exposure.

 Inhalation: Move the exposed person to fresh air at once.[17][18] If breathing is difficult or
has stopped, provide artificial respiration and seek immediate medical attention.[15][17]

o Skin Contact: Immediately remove all contaminated clothing.[12] Promptly wash the
contaminated skin with plenty of soap and water for at least 15 minutes.[2][17] Seek medical
attention if irritation persists.[17]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15-20 minutes,
occasionally lifting the upper and lower eyelids.[2][19] Remove contact lenses if present and
easy to do.[12] Seek immediate medical attention from an ophthalmologist.[12][16]

e Ingestion: Do NOT induce vomiting.[20] Rinse mouth with water.[11] Never give anything by
mouth to an unconscious person.[11] Seek immediate medical attention.[17]

Accidental Release and Spill Response

Proper response to a spill is critical to prevent injury and further contamination.
e Minor Spill:

o Ensure adequate ventilation and wear appropriate PPE (respirator, goggles, gloves, lab
coat).[15]

o Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.
[13][15]

o Collect the absorbed material into a suitable, labeled container for disposal.[11]
o Clean the spill area thoroughly.
e Major Spill:

o Evacuate the area immediately.[15]
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Caption: Decision tree for responding to a chemical spill in the laboratory.
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Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO32).[11][20]

Unsuitable Extinguishing Media: Do not use a solid water stream, as it may scatter and
spread the fire.[20]

Specific Hazards: The substance is combustible.[12] Vapors are heavier than air and may
travel to a source of ignition and flash back.[12][15] Thermal decomposition can release
irritating gases and vapors.[9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective clothing.[11][12]

Stability and Reactivity

Chemical Stability: The product is chemically stable under standard ambient conditions.[12]

Possibility of Hazardous Reactions: Aldehydes can undergo violent polymerization when in
contact with strong acids or trace metals.[13] As an ether, phenoxyacetaldehyde may form
explosive peroxides if exposed to air over a prolonged period.[12] It is recommended to test
for peroxides before distillation or if the material has been stored for over a year.[9][12]

Conditions to Avoid: Heat, flames, sparks, and exposure to air for extended periods.[12]

Incompatible Materials: Strong oxidizing agents, strong acids, acid chlorides, anhydrides,
and amines.[13]

Cited Experimental Methodologies

The toxicological assessments cited in this guide rely on standardized experimental protocols.

While full, step-by-step methodologies are proprietary or found within specific regulatory

documents, the principles of the key tests are described below.

Bacterial Reverse Mutation Assay (Ames Test - OECD TG 471): This test was used to
evaluate the mutagenic potential of phenoxyacetaldehyde.[5] The methodology involves
exposing specific strains of bacteria (e.g., Salmonella typhimurium), which have a pre-
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existing mutation that prevents them from synthesizing an essential amino acid, to the test
chemical. If the chemical is a mutagen, it will cause a reverse mutation, allowing the bacteria
to grow in a medium lacking that amino acid. The number of resulting colonies is compared
to a control group to determine mutagenicity.[5]

e In Vitro Mammalian Cell Micronucleus Test (OECD TG 487): This assay was used to assess
for clastogenic activity (damage to chromosomes).[5] The methodology involves treating
cultured mammalian cells with phenoxyacetaldehyde. After treatment, the cells are
examined for the presence of micronuclei, which are small, extra-nuclear bodies containing
fragments of chromosomes or whole chromosomes that were not incorporated into the
daughter nuclei during cell division. An increase in the frequency of micronucleated cells
indicates clastogenic or aneugenic effects.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 17. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
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 To cite this document: BenchChem. [Phenoxyacetaldehyde safety and handling precautions
in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585835#phenoxyacetaldehyde-safety-and-handling-
precautions-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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